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Compound of Interest

Compound Name: 8-Chloro-1-octanol

Cat. No.: B020424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 8-
Chloro-1-octanol in a laboratory setting. Following these procedures is critical for ensuring

personal safety and proper environmental stewardship.

I. Chemical Hazard and Property Overview
8-Chloro-1-octanol is a combustible liquid that can cause significant skin and eye irritation.[1]

Understanding its physical and chemical properties is the first step in safe handling.
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Property Value Source

CAS Number 23144-52-7 [2]

Molecular Formula C8H17ClO [2]

Molecular Weight 164.67 g/mol [2]

Appearance Colorless to pale yellow liquid

Boiling Point 129-130 °C at 11 mmHg

Density 0.976 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F)

Hazards

Combustible liquid, Causes

skin irritation, Causes serious

eye irritation

[1]

II. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure. The minimum required

PPE for handling 8-Chloro-1-octanol includes:

Eye and Face Protection: Chemical splash goggles are required whenever there is a

potential for splashing.[3][4] A face shield should be worn over goggles when handling larger

quantities (e.g., >500 mL) or when a significant splash hazard exists.[3][4] All eye and face

protection must be ANSI Z87.1 compliant.[4]

Hand Protection: Nitrile gloves are the minimum requirement for incidental contact.[3][5] For

prolonged contact or immersion, heavier-duty gloves should be used. Always inspect gloves

for tears or punctures before use and remove them immediately if contact with the chemical

occurs, followed by hand washing.[3]

Body Protection: A flame-resistant or 100% cotton lab coat is required to protect against

splashes and potential fire hazards.[6][7] Polyester/cotton blends are not recommended as

they can melt in a fire.[4] For tasks with a high risk of splashing, a chemically resistant apron

should be worn over the lab coat.
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Footwear: Closed-toe shoes must be worn at all times in the laboratory.[5][8]

III. Step-by-Step Handling Protocol
Adherence to a strict operational workflow is crucial for minimizing risks.

A. Preparation and Pre-Handling Check:

Hazard Assessment: Before beginning work, review the Safety Data Sheet (SDS) for 8-
Chloro-1-octanol and any other chemicals being used.

Work Area Setup: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.[5][9] Remove all unnecessary combustible materials.[10]

Verify Safety Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher (e.g., Class B) are readily accessible and operational.

Don PPE: Put on all required personal protective equipment as outlined in Section II.

B. Handling and Experimental Procedure:

Ventilation: All handling of 8-Chloro-1-octanol should be conducted in a well-ventilated

area, ideally within a certified chemical fume hood, to prevent the accumulation of vapors.[5]

[9]

Ignition Source Control: As a combustible liquid, keep it away from all potential ignition

sources, including open flames, hot plates, and spark-producing equipment.[6][9][11]

Dispensing: When transferring the liquid, do so carefully to avoid splashing. For transfers

between metal containers, ensure they are electrically bonded and grounded to prevent

static discharge.[9][11]

Heating: Never heat 8-Chloro-1-octanol with an open flame.[6][9] Use controlled heating

sources such as heating mantles, water baths, or oil baths.

Container Management: Keep containers of 8-Chloro-1-octanol tightly closed when not in

use to minimize vapor release.[6]
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C. Post-Handling and Decontamination:

Clean-Up: Decontaminate all surfaces and equipment that have come into contact with 8-
Chloro-1-octanol using an appropriate solvent and cleaning agent.

PPE Removal: Remove PPE carefully to avoid contaminating your skin. Gloves should be

removed last and disposed of as outlined in the disposal plan.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

IV. Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

A. Waste Segregation and Collection:

Waste Stream Identification: 8-Chloro-1-octanol is a halogenated organic compound and

must be disposed of in a designated "Halogenated Organic Waste" container.[5] Do not mix it

with non-halogenated waste.

Container Labeling: The waste container must be clearly labeled with "Halogenated Organic

Waste" and a list of its contents, including 8-Chloro-1-octanol.[5][12]

Container Management: Keep the waste container securely sealed when not in use and

store it in a well-ventilated area, away from ignition sources.[1][12]

B. Disposal Procedure:

Contaminated Materials: All materials contaminated with 8-Chloro-1-octanol, such as

pipette tips, gloves, and absorbent pads, must also be disposed of in the designated

halogenated waste container.

Institutional Protocols: Follow your institution's specific hazardous waste disposal

procedures. Contact your Environmental Health and Safety (EHS) department for detailed

guidance and to schedule a waste pickup.
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Prohibited Disposal: Never dispose of 8-Chloro-1-octanol or its containers in the regular

trash or down the drain.[5]

V. Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek medical attention.

Spill: For small spills, absorb the material with a non-combustible absorbent (e.g., sand,

vermiculite). For large spills, evacuate the area and contact your institution's EHS

department.

Workflow for Safe Handling of 8-Chloro-1-octanol
Caption: Workflow for the safe handling and disposal of 8-Chloro-1-octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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